Cas no 55107-70-5 (5-hydroxy-1,3-diazinane-2-thione)

• Product Name: 5-hydroxy-1,3-diazinane-2-thione
• CAS No: 55107-70-5
• MF: C₄H₈N₂OS
• MW: 132.184119224548
• MDL: MFCD05722802
• CID: 381568
• PubChem ID: 3574639
• Update Time: 2025-06-29

5-hydroxy-1,3-diazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,tetrahydro-5-hydroxy-
• 5-hydroxy-1,3-diazinane-2-thione
• 5-hydroxy-tetrahydropyrimidine-2(1H)-thione
• AKOS006353362
• FT-0719602
• EN300-227103
• 55107-70-5
• NSC521574
• SCHEMBL8344060
• DTXSID80393785
• SCHEMBL4524661
• tetrahydro-5-hydroxy-2(1H)-pyrimidinethione
• GBUALRXLRRQXGH-UHFFFAOYSA-N
• 5-hydroxytetrahydropyrimidine-2(1H)-thion
• NCIOpen2_003779
• NSC-511368
• 5-Hydroxytetrahydropyrimidine-2(1H)-thione
• NSC-521574
• 2-mercapto-1,4,5,6-tetrahydro-5-pyrimidinol
• NSC511368

• MDL： MFCD05722802
• Inchi： 1S/C4H8N2OS/c7-3-1-5-4(8)6-2-3/h3,7H,1-2H2,(H2,5,6,8)
• InChI Key： GBUALRXLRRQXGH-UHFFFAOYSA-N
• SMILES： S=C1NCC(CN1)O

Computed Properties

• Exact Mass: 132.03584
• Monoisotopic Mass: 132.035734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4
• XLogP3: -0.9

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.643
• PSA: 44.29
• LogP: -0.51740
• Vapor Pressure: Not available

5-hydroxy-1,3-diazinane-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-hydroxy-1,3-diazinane-2-thione

Professional Introduction to 5-hydroxy-1,3-diazinane-2-thione (CAS No. 55107-70-5)

5-hydroxy-1,3-diazinane-2-thione, a compound with the chemical formula C₃H₅N₃S₂, is a heterocyclic sulfide derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its diazinane core, which is a six-membered ring containing two nitrogen atoms and four carbon atoms, with a hydroxy group at the 5-position and a thione functional group at the 2-position. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The CAS number 55107-70-5 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and industrial applications. The synthesis of 5-hydroxy-1,3-diazinane-2-thione involves multi-step organic reactions, often starting from readily available precursors such as hydrazine derivatives and thiol compounds. The reaction pathway typically includes cyclization and functional group transformations to achieve the desired molecular structure.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. The diazinane scaffold is particularly noteworthy because it can be modified in various ways to produce derivatives with enhanced pharmacological properties. For instance, studies have shown that substituents at different positions of the diazinane ring can influence the compound's interaction with biological targets, making it a versatile platform for drug discovery.

One of the most compelling aspects of 5-hydroxy-1,3-diazinane-2-thione is its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity in various chemical transformations, including nucleophilic substitution and metal-catalyzed coupling reactions. These transformations have led to the development of novel compounds with applications ranging from agrochemicals to pharmaceuticals.

The hydroxy group in 5-hydroxy-1,3-diazinane-2-thione plays a crucial role in determining its solubility and metabolic stability. This feature makes it an attractive candidate for oral and parenteral drug formulations. Additionally, the thione moiety can participate in redox reactions, which may be exploited for therapeutic purposes. For example, thiones have been shown to exhibit antioxidant properties, which could be beneficial in treating oxidative stress-related diseases.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. The structural features of 5-hydroxy-1,3-diazinane-2-thione have been modeled using molecular docking simulations to predict its binding affinity to various biological targets. These studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising lead for anti-inflammatory drugs.

In addition to its pharmaceutical applications, 5-hydroxy-1,3-diazinane-2-thione has shown potential in material science. Its ability to form coordination complexes with transition metals has been explored for applications in catalysis and sensing technologies. The diazinane core can act as a ligand, facilitating the design of metal complexes with tailored properties.

The synthesis and characterization of 5-hydroxy-1,3-diazinane-2-thione have been refined through continuous research efforts. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided detailed insights into its molecular structure and purity. These tools are essential for ensuring the quality of the compound for both research and industrial purposes.

The future prospects of 5-hydroxy-1,3-diazinane-2-thione are vast. Ongoing studies aim to optimize its synthetic routes for scalability and cost-effectiveness. Furthermore, efforts are underway to explore its pharmacological potential further by designing analogs with improved efficacy and reduced side effects. Collaborative research initiatives involving academia and industry are expected to accelerate these developments.

In conclusion, 5-hydroxy-1,3-diazinane-2-thione (CAS No. 55107-70-5) is a multifaceted compound with significant promise in pharmaceuticals and material science. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational modeling, position it as a valuable asset in modern drug discovery efforts. As research continues to uncover new applications for this compound, its importance is likely to grow further.